Cas no 61871-71-4 (gingerdione)
gingerdione structure
Product Name:gingerdione
CAS No:61871-71-4
Molecular Formula:C17H24O4
Molecular Weight:292.37006
CID:955672
PubChem ID:162952
gingerdione Properties
Names and Identifiers
-
- gingerdione
- 6 Gingerdione
- 3,5-Decadione, 1-(4-hydroxy-3-methoxyphenyl)
- L2L6JCL6YY
- DTXSID50210854
- 4,7-Dichloro-Benzo(b)thiophen-3(2h)-one
- 6-GINGERDIONE : N=6 (CONSTITUENT OF GINGER) [DSC]
- 3,5-Decanedione, 1-(4-hydroxy-3-methoxyphenyl)-
- CHEMBL2071439
- [6]-Gingerdione
- SCHEMBL13469402
- 6-Gingerdione
- 1-(4-hydroxy-3-methoxyphenyl)decane-3,5-dione
- KMNVXQHNIWUUSE-UHFFFAOYSA-N
- 6-hydrogingerdione
- UNII-L2L6JCL6YY
- Q27108598
- 61871-71-4
- CHEBI:10135
- (6)-Gingerdione
- 1-(4-Hydroxy-3-methoxyphenyl)-3,5-decanedione
- Gingerdiones; [6]-Gingerdione
-
- InChIKey： KMNVXQHNIWUUSE-UHFFFAOYSA-N
- Inchi： InChI=1S/C17H24O4/c1-3-4-5-6-14(18)12-15(19)9-7-13-8-10-16(20)17(11-13)21-2/h8,10-11,20H,3-7,9,12H2,1-2H3
- SMILES： CCCCCC(=O)CC(=O)CCC1=CC(=C(C=C1)O)OC
Computed Properties
- Exact Mass: 292.16752
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 10
- Monoisotopic Mass: 292.16745924g/mol
- Heavy Atom Count: 21
- Complexity: 327
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.6
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 66.76
gingerdione Related Literature
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Fang Zhang,Kiran Thakur,Fei Hu,Jian-Guo Zhang,Zhao-Jun Wei Food Funct. 2017 8 2635
-
Tamilvelan Manjunathan,Ajay Guru,B. Haridevamuthu,Rambabu Dandela,Jesu Arokiaraj,Pushparathinam Gopinath New J. Chem. 2023 47 10488
-
Tingting Xu,Mingfang Tao,Rong Li,Xiaoyun Xu,Siyi Pan,Ting Wu Food Funct. 2022 13 9893
-
Dabo Pan,Chen Zeng,Weiyang Zhang,Ting Li,Zifei Qin,Xiaojun Yao,Yi Dai,Zhihong Yao,Yang Yu,Xinsheng Yao Food Funct. 2019 10 1203
-
Liangyu Xue,Yunjiao Zhao,Huiting Wang,Zongqi Li,Tao Wu,Rui Liu,Wenjie Sui,Min Zhang Food Funct. 2023 14 4632
-
Run-Hui Ma,Zhi-Jing Ni,Yun-Yang Zhu,Kiran Thakur,Fan Zhang,Yuan-Yuan Zhang,Fei Hu,Jian-Guo Zhang,Zhao-Jun Wei Food Funct. 2021 12 519
-
7. Synthesis of (±)-[6]-gingerol (pungent principle of ginger) and relatives via directed aldol reactionsPhillip Denniff,Donald A. Whiting J. Chem. Soc. Chem. Commun. 1976 712
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8. Studies in the biosynthesis of [6]-gingerol, pungent principle of ginger (Zingiber officinale)Phillip Denniff,Ian Macleod,Donald A. Whiting J. Chem. Soc. Perkin Trans. 1 1980 2637
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9. Syntheses of the (±)-[n]-gingerols (pungent principles of ginger) and related compounds through regioselective aldol condensations: relative pungency assaysPhillip Denniff,Ian Macleod,Donald A. Whiting J. Chem. Soc. Perkin Trans. 1 1981 82
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10. Stages in the biosynthesis of [6]-gingerol in zingiber OfficinaleIan Macleod,Donald A. Whiting J. Chem. Soc. Chem. Commun. 1979 1152
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